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Principle of the Method
The tritium/helium-3 (³H/³He) dating method is a robust and widely applied technique for

determining the age of "young" groundwater, typically water recharged within the last 70 years.

[1][2] The age represents the time elapsed since the water parcel was isolated from the

atmosphere, for instance, at the water table during recharge.[1][2]

The method is based on the radioactive decay of tritium (³H), a hydrogen isotope, into its stable

daughter product, helium-3 (³He).[3][4]

³H → ³He + β⁻ + ν̅ₑ

Tritium has a well-defined half-life of 12.32 years.[1] By measuring the concentrations of both

the parent isotope (³H) and the daughter product, tritiogenic ³He (³He_trit), the time since the

decay process began in the isolated groundwater can be calculated.[1][5]

A significant advantage of this method over using tritium alone is its independence from the

initial tritium concentration at the time of recharge.[2][3] The simultaneous measurement of

both isotopes also allows the method to correct for dilution effects caused by mixing with older,

tritium-free groundwater.[6][7]
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Key Quantitative Data and Parameters
The following table summarizes the essential quantitative data used in the ³H/³He dating

method.

Parameter Symbol Value / Description Reference

Tritium Half-Life t½ 12.32 years [1]

Tritium Decay

Constant
λ 0.05626 year⁻¹ Calculated from t½

Applicable Age Range - 0.5 to ~70 years [1][8]

Tritium Unit TU

1 TU = 1 ³H atom per

10¹⁸ ¹H atoms.

Equivalent to ~0.118

Bq/L.

[9]

Atmospheric ³He/⁴He

Ratio
R_atm 1.384 x 10⁻⁶ [3]

Atmospheric ⁴He/Ne

Ratio
- 0.288 [3]

Helium Solubility

Isotope Effect
α

~0.983 (³He is slightly

less soluble than ⁴He)
[3]

³He Conversion

Factor
-

4.021 x 10¹⁴ TU / (cm³

STP g⁻¹)
[3]

Experimental Protocols
Precise and accurate ³H/³He age dating requires meticulous sample collection and

sophisticated laboratory analysis.

Sampling for noble gases and tritium is challenging and requires specialized techniques to

prevent contamination from the atmosphere.[1][2]
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Well Selection and Purging: Samples should be collected from wells with short screens at

specific depths to obtain discrete water parcels.[10] The well must be purged thoroughly to

ensure the sample is representative of the aquifer water.

Sampling Apparatus: A submersible pump is used to bring water to the surface through

dedicated tubing. All connections must be airtight.

Noble Gas Sampling:

Water is flowed through a specialized sampling device designed to avoid turbulence and

air contact.

The sample is collected in a pinch-off copper tube or a specialized glass ampoule.[11] The

copper tube is clamped at both ends using hydraulic pinchers to create a perfect, gas-tight

seal.

This procedure ensures that no atmospheric gases are introduced and no dissolved gases

are lost.

Tritium Sampling:

Tritium samples are typically collected in high-density polyethylene (HDPE) or glass

bottles.

The bottle should be rinsed with the sample water, filled completely to the top to exclude

any headspace, and sealed tightly.

Analysis is performed in a specialized laboratory equipped for low-level tritium and noble gas

measurements.[6]

Noble Gas Measurement (He, Ne):

Gas Extraction: Dissolved gases are extracted from the water sample in the copper tube

by releasing the water into a high-vacuum purification line.[12]

Purification: Reactive gases (O₂, N₂, CO₂, etc.) are removed using a series of getters

(e.g., SAES-707) and cold traps.
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Separation: Helium and Neon are separated from heavier noble gases (Ar, Kr, Xe) using a

cryogenic trap.

Mass Spectrometry: The purified He and Ne fractions are admitted into a high-resolution

noble gas mass spectrometer to measure the concentrations of ³He, ⁴He, and ²⁰Ne.[6][12]

The measurement of Neon is crucial for later corrections.[3][4]

Tritium (³H) Measurement:

Method 1: ³He Ingrowth (Most Sensitive): The water from the noble gas extraction (now

fully degassed) is sealed in a vacuum flask and stored for several months.[11] During

storage, ³He accumulates from tritium decay. The newly formed ³He is then measured by

mass spectrometry, and the original tritium concentration is calculated from the amount of

³He that has "ingrown".[11][13]

Method 2: Liquid Scintillation Counting (LSC): For samples with higher tritium

concentrations, an aliquot of the water is mixed with a scintillation cocktail.[14][15] As

tritium decays, it emits beta particles that cause the cocktail to fluoresce. A liquid

scintillation counter detects these light flashes to determine the tritium concentration.[14]

[15][16] For very low concentrations, the water sample may first be electrolytically

enriched to increase the tritium concentration prior to LSC.[14][17]

Data Calculation and Interpretation
The primary goal is to calculate the ³H/³He age (τ) using the following equation:

τ = (1/λ) * ln(1 + [³He_trit] / [³H])

Where:

λ is the tritium decay constant (0.05626 year⁻¹).

[³H] is the measured tritium concentration.

[³He_trit] is the concentration of tritiogenic helium-3.

The critical step is to determine [³He_trit] by subtracting all other sources of ³He from the total

measured ³He.[3][4]
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[³He_trit] = [³He_total] - [³He_eq] - [³He_excess] - [³He_terr]

[³He_eq] (Equilibrium Helium): The amount of helium dissolved from the atmosphere when

the water was recharged. It is calculated based on the recharge temperature (often derived

from dissolved Ne, Ar, Kr, Xe concentrations) and salinity using known solubility data.

[³He_excess] (Excess Air): Helium from the dissolution of small air bubbles trapped in the

soil during recharge. This component is quantified using the measured concentration of

Neon (Ne), which is assumed to be of purely atmospheric origin.[3]

[³He_terr] (Terrigenic Helium): Helium released from the Earth's crust (radiogenic) or mantle.

This is identified by an excess of ⁴He relative to atmospheric solubility. The terrigenic ³He is

calculated by multiplying the excess ⁴He by the terrigenic ³He/⁴He ratio (R_terr). R_terr is

ideally measured directly from nearby ancient, tritium-free groundwater in the same aquifer.

[3][4]

Visualizations

Tritium (³H)
Parent Isotope

Helium-3 (³He)
Stable Daughter

β⁻ Decay
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Click to download full resolution via product page

Caption: Radioactive decay of Tritium (³H) to its stable daughter product Helium-3 (³He).
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Field Protocol

Laboratory Analysis

Data Processing

1. Groundwater Sampling
(Copper Tubes & Bottles)

2. Vacuum Degassing
of Water Sample

3. Noble Gas Mass Spectrometry
(Measure ³He, ⁴He, Ne)

4. Tritium Measurement
(³He Ingrowth or LSC)

 (For ³He Ingrowth)

5. Calculate ³He Components
(Equilibrium, Excess, Terrigenic)

6. Isolate Tritiogenic ³He
(³He_trit)

7. Calculate Apparent Age
τ = (1/λ) * ln(1 + ³He_trit / ³H)

Click to download full resolution via product page

Caption: Step-by-step workflow from sample collection to the final age calculation.
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Components to be Subtracted

Total Measured ³He
(from Mass Spectrometer)

Tritiogenic ³He (³He_trit)
THE GOAL: Used for Age Dating

-

Equilibrium ³He
(from Recharge Temp.)

-

Excess Air ³He
(from Neon Data)

-

Terrigenic ³He
(from Excess ⁴He)

-

Click to download full resolution via product page

Caption: Isolating tritiogenic ³He by subtracting atmospheric and terrigenic components.

Applications and Limitations
Applications:

Groundwater Recharge Rates: Estimating the rate at which aquifers are replenished.[1]

Flow Paths and Travel Times: Characterizing patterns of groundwater movement and

velocity.[1][10]

Contaminant Transport: Assessing the timing and movement of pollutants in the subsurface.

[1]

Aquifer Vulnerability: Understanding how quickly surface activities can impact groundwater

quality.[8]

Model Calibration: Providing key data points for calibrating and validating numerical

groundwater flow models.[7][10]

Limitations:

Mixing: The calculated age can be biased if the water sample is a mixture of parcels with

different ages and tritium concentrations. The age is typically biased toward the component
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with the higher tritium concentration.[3][18]

³He Loss: In shallow, unconfined aquifers, some tritiogenic ³He may be lost to the

unsaturated zone via diffusion, leading to an underestimation of the true age.[4]

Terrigenic Helium: Aquifers in crystalline rock can have very high concentrations of terrigenic

helium, which can overwhelm the small tritiogenic ³He signal and introduce large

uncertainties into the age calculation if not properly characterized.[4][19]

Dispersion: Hydrodynamic dispersion can affect the tritium input signal, making the

interpretation of ages for water recharged before the 1970s less certain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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